Cas no 999-40-6 (Neryl butyrate)

• Product Name: Neryl butyrate
• CAS No: 999-40-6
• MF: C₁₄O₂
• MW: 200.148603439331
• MDL: MFCD00209522
• CID: 40473
• Update Time: 2025-05-20

Neryl butyrate Chemical and Physical Properties

Names and Identifiers

• neryl butyrate
• NERYL-BUTYRATE
• (2Z)-3,7-diMethyl-2,6-octadien-1-yl butyrate
• Neryl butanoate
• Nonyl n-butyrate
• Butanoic acid, (2Z)-3,7-dimethyl-2,6-octadienyl ester
• (Z)-3,7-Dimethyl-2,6-octadienyl butyrate
• Butanoic acid, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
• 83580OVF8U
• Neryl butyrate (natural)
• nerylbutyrate
• FEMA No. 2774
• 3,7-Dimethyl-2,6-octadienyl Butyrate
• Neryl butyrate, >=90%
• 3,7-Dimethyl-2,6-octadienyl butyrate, (Z)-
• 3,7-Dimethyl-2,6-octadienyl butanoate, cis-
• 3,7-Dimethyl-2,6-octadienyl butanoate, (Z)-
• S
• Neryl butyrate

• MDL： MFCD00209522
• Inchi： 1S/C14O2/c1-5-7-14(15)16-11-10-13(4)9-6-8-12(2)3
• InChI Key： IGCAODIFDYXFJB-UHFFFAOYSA-N
• SMILES： [C][C][C]C(O[C]/[C]=C(\[C][C]/[C]=C(\[C])/[C])/[C])=O |^1:0,6,10,12,13,14,^4:1,2,5,8,9|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 258
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.898 g/mL at 25 °C(lit.)
• Boiling Point: 240 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.459(lit.)
• FEMA: 2774 | NERYL BUTYRATE

Neryl butyrate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Neryl butyrate

Exploring Neryl Butyrate (CAS No. 999-40-6): A Versatile Ester in Fragrance and Flavor Industries

Neryl butyrate, identified by its CAS number 999-40-6, is a naturally occurring ester renowned for its sweet, fruity, and floral aroma. This compound is widely utilized in the fragrance industry and flavor formulations, making it a staple in perfumery and food additives. With the growing demand for natural and sustainable ingredients, Neryl butyrate has gained attention for its compatibility with green chemistry principles and its role in eco-friendly product development.

The chemical structure of Neryl butyrate combines neryl alcohol and butyric acid, resulting in a ester that exhibits excellent stability and solubility in various solvents. Its low toxicity profile and high compatibility with other ingredients make it a preferred choice for cosmetic formulations and aromatherapy products. Recent trends in the personal care industry highlight the shift toward botanical extracts and plant-based fragrances, where Neryl butyrate plays a pivotal role due to its natural origin and pleasant olfactory characteristics.

In the food and beverage sector, Neryl butyrate is employed as a flavor enhancer, particularly in fruit-flavored products such as candies, beverages, and dairy items. Consumers are increasingly seeking clean-label ingredients and natural flavorings, driving the demand for esters like Neryl butyrate. Its ability to mimic the aroma of citrus and tropical fruits aligns with the popularity of exotic flavors in modern cuisine and functional foods.

From a scientific perspective, Neryl butyrate is studied for its potential applications in pheromone research and insect attractants. Researchers are exploring its role in sustainable agriculture as a component of bio-based pest control systems. This aligns with the global push toward reducing synthetic pesticides and adopting environmentally friendly alternatives.

The market dynamics of Neryl butyrate reflect its versatility. With the rise of vegan cosmetics and cruelty-free products, manufacturers are incorporating this ester into skin-safe formulations. Additionally, the home fragrance industry, including candles and diffusers, leverages Neryl butyrate for its long-lasting and non-irritating properties. As consumers prioritize wellness and mental health, the demand for aromatic compounds with calming effects has surged, further boosting its relevance.

In summary, Neryl butyrate (CAS No. 999-40-6) is a multifaceted compound with applications spanning fragrance, flavor, cosmetics, and agricultural research. Its alignment with sustainability trends and consumer preferences ensures its continued prominence in industrial and scientific domains. Whether you're a perfumer, food scientist, or researcher, understanding the properties and uses of Neryl butyrate is essential in today's ingredient-driven markets.